Cas no 422532-00-1 (N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine)

• Product Name: N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine
• CAS No: 422532-00-1
• MF: C₂₂H₁₇Cl₂N₃S
• MW: 426.361481428146
• CID: 6222255
• PubChem ID: 4391438
• Update Time: 2025-05-20

N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine
• SR-01000565365
• BRD-K61308729-001-01-6
• N-(4-chlorobenzyl)-2-(4-chlorobenzylthio)quinazolin-4-amine
• F6548-4425
• AKOS002091122
• N-[(4-chlorophenyl)methyl]-2-{[(4-chlorophenyl)methyl]sulfanyl}quinazolin-4-amine
• N-[(4-chlorophenyl)methyl]-2-[(4-chlorophenyl)methylsulfanyl]quinazolin-4-amine
• N-(4-chlorobenzyl)-2-((4-chlorobenzyl)thio)quinazolin-4-amine
• CHEMBL227243
• 422532-00-1
• BDBM50211933
• SR-01000565365-1
• Oprea1_319961

• Inchi： 1S/C22H17Cl2N3S/c23-17-9-5-15(6-10-17)13-25-21-19-3-1-2-4-20(19)26-22(27-21)28-14-16-7-11-18(24)12-8-16/h1-12H,13-14H2,(H,25,26,27)
• InChI Key： VMKKCQFZCNQHLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C2C=CC=CC=2N=C(N=1)SCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 425.0520241g/mol
• Monoisotopic Mass: 425.0520241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 63.1Ų

Additional information on N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine

Comprehensive Overview of N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine (CAS No. 422532-00-1)

N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine, identified by its CAS number 422532-00-1, is a specialized quinazoline derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining chlorophenyl groups and a methylsulfanyl moiety, making it a subject of interest for drug discovery and material science applications. Its dual chlorophenyl substitution pattern enhances its binding affinity to biological targets, a property increasingly sought after in modern small-molecule therapeutics development.

Recent studies highlight the growing importance of heterocyclic compounds like this quinazolin-4-amine derivative in addressing antibiotic resistance and cancer research – two of the most searched topics in biomedical literature. The compound's chlorinated aromatic system contributes to improved metabolic stability, a key consideration when developing orally bioavailable drugs, as evidenced by numerous PubMed queries about "drug stability enhancement techniques." Researchers are particularly interested in how the methylsulfanyl group might influence the compound's pharmacokinetic profile, given current industry focus on sulfur-containing drug candidates (a trending topic in medicinal chemistry forums).

From a synthetic chemistry perspective, CAS 422532-00-1 represents an excellent example of molecular hybridization strategy – combining pharmacophores from known bioactive molecules. The quinazoline core is recognized for its diverse biological activities, frequently appearing in patent literature for kinase inhibitors. Meanwhile, the bis(4-chlorobenzyl) substitution pattern suggests potential applications in G-protein coupled receptor (GPCR) modulation, aligning with recent Google Scholar search trends for "GPCR-targeted drug design." Analytical chemists note the compound's distinct UV-Vis absorption profile due to its extended conjugation system, making it detectable at low concentrations – crucial for ADME studies in drug development pipelines.

The compound's structure-activity relationship (SAR) profile has generated discussion in pharmaceutical circles, particularly regarding how the chlorine atoms influence electronic effects across the molecular framework. This aligns with frequent search queries about "halogen bonding in drug design" across scientific databases. Material scientists have also explored derivatives of this scaffold for organic electronic applications, given the quinazoline ring's electron-transport properties – a hot topic in optoelectronic material research according to recent ACS meeting abstracts.

Quality control protocols for 422532-00-1 typically employ advanced techniques like HPLC-MS and NMR spectroscopy, addressing the growing industry demand for "compound characterization standards" (a high-volume search term in chemical supplier portals). The compound's lipophilicity parameters (logP) make it suitable for blood-brain barrier penetration studies, connecting to trending neuroscience research topics. Furthermore, its molecular weight (below 500 Da) and hydrogen bond acceptors count position it well within Lipinski's rule of five parameters – a frequent subject of computational chemistry webinars.

Environmental fate studies of similar chlorinated nitrogen heterocycles suggest moderate biodegradability, responding to increasing regulatory focus on green chemistry principles (a rising search term in regulatory databases). The methylsulfanyl group's potential for metabolic oxidation to sulfoxide/sulfone derivatives makes this compound interesting for prodrug development strategies – another area seeing increased publication activity. Patent analysis reveals growing interest in this structural motif for crop protection agents, coinciding with agricultural industry searches for "novel mode-of-action pesticides."

In conclusion, N-(4-chlorophenyl)methyl-2-{(4-chlorophenyl)methylsulfanyl}quinazolin-4-amine (CAS 422532-00-1) represents a versatile scaffold bridging multiple research domains. Its combination of chloroaromatic and heterocyclic features addresses current challenges in targeted drug delivery and selective bioactivity, while its synthetic accessibility meets industrial demands for cost-effective lead compounds. As research continues to explore its structure-property relationships, this compound will likely remain relevant in answering key questions across chemical biology and materials science.